![molecular formula C13H12O3 B1625129 1-(1-Hydroxy-4-methoxynaphthalen-2-yl)ethanone CAS No. 73584-59-5](/img/structure/B1625129.png)
1-(1-Hydroxy-4-methoxynaphthalen-2-yl)ethanone
Overview
Description
“1-(1-Hydroxy-4-methoxynaphthalen-2-yl)ethanone” is a chemical compound with the molecular formula C13H12O3 . It is used for research purposes .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 216.23 . Other physical and chemical properties such as boiling point, melting point, and density were not found in the search results.Scientific Research Applications
Antimicrobial Applications
- Synthesis and Antimicrobial Evaluation: Compounds synthesized using derivatives of 1-(1-Hydroxy-4-methoxynaphthalen-2-yl)ethanone have been investigated for their antimicrobial properties. For instance, a study synthesized various compounds, including 6-(5-chloro-8-hydroxynapthalene-2-yl)-4(4-hydroxyphenyl)-4-5-dihydroxypyrimidin-2(1h)-one, and found them to possess excellent antimicrobial activities, suggesting potential applications in developing antimicrobial agents (Sherekar, Padole, & Kakade, 2022).
Synthesis of Bipyrazoles
- Synthesis of Bipyrazoles and Their Antimicrobial Activity: In another study, 1-(1-methoxynaphthalen-2-yl)ethanone was used in the one-pot multicomponent synthesis of bipyrazoles, which exhibited good antimicrobial activity. This highlights its use in the synthesis of compounds with potential pharmacological applications (Ashok et al., 2014).
Synthesis of Aza-BODIPYs
- Synthesis of Aza-BODIPYs for Photophysical Studies: The compound was used as a starting material in the successful preparation of aza-BODIPYs bearing naphthyl groups. The study observed the effect of extended π-conjugation on photophysical properties, suggesting applications in the field of materials science and photophysical research (Jiang et al., 2015).
High
-Performance Liquid Chromatography4. Fluorogenic Labelling in Chromatography: The methyl ester of 4-(6-methoxynaphthalen-2-yl)-4-oxo-2-butenoic acid, a derivative, was used as a fluorogenic labelling agent for high-performance liquid chromatography (HPLC) of biologically important thiols. This application is significant in analytical chemistry, particularly in the analysis of pharmaceuticals and biological samples (Gatti, Cavrini, Roveri, & Pinzauti, 1990).
Catalysis and Chemical Synthesis
- Regioselective Acylation Catalysis: A study employed 12-phosphotungstic acid supported on various substrates as catalysts for the regioselective acylation of 2-methoxynaphtalene, yielding 1-(6-Methoxynaphthalen-2-yl)ethanone. This demonstrates its utility in catalytic processes and organic synthesis, particularly in the production of commercially important intermediates (Kumaraguru et al., 2014).
Chemical Interaction and Biological Evaluation
- Synthesis and Biological Evaluation of Schiff Bases: Schiff bases derived from 1–hydroxy-2-acetonapthanone, a related compound, were synthesized and evaluated for their antibacterial and antioxidant activities. This suggests potential biomedical applications, especially in developing new therapeutic agents (Vhanale, Deshmukh, & Shinde, 2019).
Platelet Aggregation Inhibitory Activity
- In-vitro Evaluation of Platelet Aggregation Inhibitors: Paeonol, structurally similar to this compound, and its analogues were synthesized and screened for their platelet aggregation inhibitory activity. This research indicates potential applications in cardiovascular pharmacology (Akamanchi, Padmawar, Thatte, Rege, & Dahanukar, 1999).
properties
IUPAC Name |
1-(1-hydroxy-4-methoxynaphthalen-2-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O3/c1-8(14)11-7-12(16-2)9-5-3-4-6-10(9)13(11)15/h3-7,15H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJSWNSVBYZKFSS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C2=CC=CC=C2C(=C1)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80447696 | |
Record name | 1-(1-Hydroxy-4-methoxynaphthalen-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80447696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
73584-59-5 | |
Record name | 1-(1-Hydroxy-4-methoxynaphthalen-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80447696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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